N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide

• IUPAC Name: N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C16H24N2O/c1-13-4-6-14(7-5-13)12-16(19)18(3)15-8-10-17(2)11-9-15/h4-7,15H,8-12H2,1-3H3
• InChI Key: HCYHTKDESNBNCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)N(C)C2CCN(CC2)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide, also known as U-47700, is a synthetic opioid drug that was first developed in the 1970s. It has gained popularity in recent years due to its potent analgesic effects and has been used for both medical and recreational purposes. Despite its effectiveness in pain management, the drug has been associated with several adverse effects, including addiction, respiratory depression, and even death.

Mechanism of Action

N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide acts on the mu-opioid receptors in the brain and spinal cord, resulting in the activation of the reward pathway and the inhibition of pain signals. This mechanism of action is similar to that of other opioids, such as morphine and fentanyl.
Biochemical and Physiological Effects:
The use of N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide has been associated with several biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. These effects are dose-dependent, and higher doses of the drug can lead to more severe adverse effects, including coma and death.

Advantages and Limitations for Lab Experiments

N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide has several advantages as a research tool, including its potency, selectivity for the mu-opioid receptor, and rapid onset of action. However, the drug also has several limitations, including its potential for abuse, the risk of respiratory depression, and the lack of long-term safety data.

Future Directions

There are several future directions for research on N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide, including the development of safer and more effective opioid analgesics, the investigation of the drug's potential for treating opioid addiction, and the exploration of its pharmacological properties in other therapeutic areas.
In conclusion, N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide is a synthetic opioid drug that has gained popularity in recent years due to its potent analgesic effects. Despite its effectiveness in pain management, the drug has been associated with several adverse effects, including addiction, respiratory depression, and even death. Further research is needed to fully understand the drug's pharmacological properties and potential therapeutic applications.

Synthesis Methods

The synthesis of N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide involves the reaction of 4-methylpropiophenone with methylamine, followed by the reduction of the resulting imine with sodium borohydride. The final product is obtained through the acetylation of the amine group with acetic anhydride. This synthesis method has been modified over the years to improve the yield and purity of the drug.

Scientific Research Applications

N-methyl-2-(4-methylphenyl)-N-(1-methylpiperidin-4-yl)acetamide has been used in several scientific studies to investigate its pharmacological properties and potential therapeutic applications. For instance, it has been shown to have potent analgesic effects and can be used to manage chronic pain. Additionally, the drug has been investigated for its potential use in treating opioid addiction and withdrawal symptoms.